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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for determining the in vitro susceptibility of
fungi to Amphotericin B, a critical polyene antifungal agent. The following information is
intended to guide researchers, scientists, and drug development professionals in the
standardized execution of these assays.

Introduction

Amphotericin B remains a cornerstone in the treatment of invasive fungal infections. However,
the emergence of resistant strains necessitates reliable and reproducible in vitro susceptibility
testing methods to guide clinical therapy and support the development of new antifungal
agents. This document outlines the most common methodologies for determining the Minimum
Inhibitory Concentration (MIC) of Amphotericin B against pathogenic fungi, primarily focusing
on yeasts (e.g., Candida species) and molds (e.g., Aspergillus species). The methods
described are based on guidelines from the Clinical and Laboratory Standards Institute (CLSI)
and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).
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Key Methodologies

The principal methods for in vitro susceptibility testing of Amphotericin B include:

o Broth Microdilution: This is considered the reference method by both CLSI and EUCAST for
its quantitative results (MIC values).

» Disk Diffusion: A qualitative or semi-quantitative method that is simpler to perform and
suitable for routine screening.

o Gradient Diffusion (Etest): This method provides a quantitative MIC value and is technically
less demanding than broth microdilution.

Quantitative Data Summary

The following tables summarize typical Amphotericin B MIC ranges for common fungal
pathogens. These values are compiled from various studies and should be used for reference
purposes. Local epidemiology and specific strain characteristics can influence MIC
distributions.

Table 1: Amphotericin B MIC Ranges for Candida Species

Candida Species MICso (ug/mL) MICo0 (ug/mL) MIC Range (pg/mL)
C. albicans 0.25-0.5 05-1 0.0625 - 4

C. glabrata 05-1 1-2 0.25-2

C. parapsilosis 0.5 1 0.125-1

C. tropicalis 0.25 0.5 0.0625-1

C. krusei 0.5 1 0.125-1

Data compiled from multiple sources.[1][2][3][4][5]

Table 2: Amphotericin B MIC Ranges for Aspergillus Species
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Aspergillus
) MICso (ug/mL) MICo0 (pg/mL) MIC Range (pg/mL)
Species
A. fumigatus 0.125-0.5 1-2 0.12-2
A. flavus 1 2 0.12-16
A. niger 0.125-1 1-2 0.12-2
A. terreus 1 2 0.12-2

Data compiled from multiple sources.[6][7][8][9]

Table 3: Quality Control (QC) Ranges for Amphotericin B Susceptibility Testing

QC Strain

Method

Acceptable Range (pg/mL
or mm)

Candida parapsilosis ATCC
22019

CLSI Broth Microdilution

0.06 - 0.5 pg/mL

Candida krusei ATCC 6258

CLSI Broth Microdilution

0.125 - 1 pg/mL

Paecilomyces variotii ATCC
MYA-3630

CLSI Broth Microdilution

1-4pug/mL

Aspergillus fumigatus ATCC
MYA-3626

Disk Diffusion (10 pg disk)

18 - 25 mm

Candida krusei ATCC 6258

Disk Diffusion (10 pg disk)

18 - 27 mm

ATCC: American Type Culture Collection. QC ranges are based on CLSI documents.[1][10][11]

[12][13][14]

Experimental Protocols
Protocol 1: CLSI Broth Microdilution Method for Yeasts

(M27-A3)
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This protocol is a standardized method for determining the MIC of Amphotericin B against

yeasts.

1

(62}

. Materials:

Amphotericin B powder (Sigma-Aldrich or equivalent)

Dimethyl sulfoxide (DMSOQO)

RPMI 1640 medium with L-glutamine, without sodium bicarbonate, buffered with MOPS to
pH 7.0[9]

Sterile 96-well U-bottom microtiter plates

Sterile saline (0.85%)

Spectrophotometer

Incubator (35°C)

Yeast isolates and QC strains (C. parapsilosis ATCC 22019, C. krusei ATCC 6258)[1][2][11]

. Preparation of Antifungal Stock Solution:

Prepare a stock solution of Amphotericin B in DMSO at a concentration of 1600 pg/mL.[9]
Serially dilute the stock solution in RPMI 1640 medium to create a range of concentrations
(e.g., 0.03 to 16 pg/mL) in the microtiter plates.[1][10]

. Inoculum Preparation:

Subculture yeast isolates on Sabouraud Dextrose Agar (SDA) and incubate at 35°C for 24
hours to ensure purity and viability.

Suspend several colonies in sterile saline and adjust the turbidity to match a 0.5 McFarland
standard (approximately 1-5 x 106 CFU/mL).

Dilute this suspension in RPMI 1640 medium to achieve a final inoculum concentration of
0.5-2.5 x 103 CFU/mL in the test wells.[1][2][15]

. Inoculation and Incubation:

Inoculate each well of the microtiter plate containing the antifungal dilutions with the
prepared yeast suspension.

Include a growth control well (no drug) and a sterility control well (no inoculum).
Incubate the plates at 35°C for 48 hours.[10]

. Reading the MIC:
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e The MIC is the lowest concentration of Amphotericin B that causes complete inhibition of
visible growth.[10][16] This is determined by visual inspection.

Click to download full resolution via product page

// Node Definitions prep isolate [label="Prepare Yeast Isolate\n(24h
culture on SDA)", fillcolor="#F1F3F4", fontcolor="#202124"];

prep _inoculum [label="Prepare Inoculum\n(0.5 McFarland)",
fillcolor="#F1F3F4", fontcolor="#202124"]; dilute inoculum
[label="Dilute Inoculum\nin RPMI 1640", fillcolor="#F1F3F4",
fontcolor="#202124"]; final inoculum [label="Final Inoculum\n(0.5-2.5
x 103 CFU/mL)", shape=ellipse, fillcolor="#FFFFFF",
fontcolor="#202124"];

prep amphob [label="Prepare Amphotericin B\nStock Solution (DMSO)",
fillcolor="#F1F3F4", fontcolor="#202124"]; serial dilution
[label="Serial Dilution\nin Microtiter Plate", fillcolor="#F1F3F4",
fontcolor="#202124"1;

inoculate plate [label="Inoculate Plate", shape=diamond, style=filled,
fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubate
[Label="Incubate\n(35°C, 48h)", fillcolor="#FBBCO5",
fontcolor="#202124"]; read mic [label="Read MIC\n(Complete
Inhibition)", shape=parallelogram, fillcolor="#34A853",
fontcolor="#FFFFFF"];

// Edges prep isolate -> prep inoculum; prep inoculum ->

dilute inoculum; dilute inoculum -> final inoculum; final inoculum ->
inoculate plate; prep amphob -> serial dilution; serial dilution ->
inoculate plate; inoculate plate -> incubate; incubate -> read mic; }

CLSI Broth Microdilution Workflow for Yeasts.

Protocol 2: CLSI Broth Microdilution Method for Molds
(M38-A)

This protocol is adapted for filamentous fungi.
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1. Materials:

o Same as for yeasts, with the addition of 0.05% Tween 80 for conidia harvesting.
* Mold isolates and QC strain (Paecilomyces variotii ATCC MYA-3630).[13][17]

2. Inoculum Preparation:

e Grow the mold on potato dextrose agar (PDA) at 35°C for 7 days.

e Harvest conidia by flooding the agar surface with sterile saline containing 0.05% Tween 80.

» Adjust the conidial suspension to a final concentration of 0.4-5 x 10* CFU/mL in RPMI 1640
medium.[8]

3. Procedure:

e The remainder of the procedure is similar to the yeast protocol.
 Incubation is typically for 48-72 hours at 35°C.[8][9]
e The MIC endpoint is read as the lowest concentration with 100% growth inhibition.[16]

Click to download full resolution via product page

// Node Definitions prep isolate [label="Prepare Mold Isolate\n(7-day
culture on PDA)", fillcolor="#F1F3F4", fontcolor="#202124"];

harvest conidia [label="Harvest Conidia\n(Saline + Tween 80)",
fillcolor="#F1F3F4", fontcolor="#202124"]; adjust inoculum
[Label="Adjust Inoculum\n(Hemocytometer)", fillcolor="#F1F3F4",
fontcolor="#202124"]; final inoculum [label="Final Inoculum\n(0.4-5 x
104 CFU/mL)", shape=ellipse, fillcolor="#FFFFFF",
fontcolor="#202124"];

prep amphob [label="Prepare Amphotericin B\nStock Solution (DMSO)",
fillcolor="#F1F3F4", fontcolor="#202124"]; serial dilution
[label="Serial Dilution\nin Microtiter Plate", fillcolor="#F1F3F4",
fontcolor="#202124"];

inoculate plate [label="Inoculate Plate", shape=diamond, style=filled,
fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubate
[Label="Incubate\n(35°C, 48-72h)", fillcolor="#FBBCO5",
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fontcolor="#202124"]; read mic [label="Read MIC\n(Complete
Inhibition)", shape=parallelogram, fillcolor="#34A853",
fontcolor="#FFFFFF"];

// Edges prep isolate -> harvest conidia; harvest conidia ->
adjust_inoculum; adjust inoculum -> final inoculum; final inoculum ->
inoculate plate; prep amphob -> serial dilution; serial dilution ->
inoculate plate; inoculate plate -> incubate; incubate -> read mic; }

CLSI Broth Microdilution Workflow for Molds.

Protocol 3: Disk Diffusion Method (CLSI M44-A3 | M51-A)

A simpler, agar-based method for routine testing.
1. Materials:

e Mueller-Hinton agar supplemented with 2% glucose and 0.5 pg/mL methylene blue (for
yeasts).[18]

e Non-supplemented Mueller-Hinton agar (for molds).[19]

e Amphotericin B disks (e.g., 10 pg).

e Petri dishes (90 or 150 mm).

 Sterile swabs.

e Incubator (35°C).

2. Inoculum Preparation:

e Prepare a yeast or mold suspension equivalent to a 0.5 McFarland standard in sterile saline.
[18]

3. Inoculation and Disk Application:

¢ Dip a sterile swab into the inoculum suspension and streak the entire surface of the agar
plate evenly.

o Allow the plate to dry for 3-5 minutes.

o Aseptically apply the Amphotericin B disk to the center of the inoculated plate.[20]

4. Incubation and Measurement:
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 Invert the plates and incubate at 35°C for 18-24 hours (yeasts) or 24-72 hours (molds).[18]
[21]
» Measure the diameter of the zone of complete inhibition to the nearest millimeter.[20]

Click to download full resolution via product page

// Node Definitions prep inoculum [label="Prepare Inoculum\n(0.5
McFarland)", fillcolor="#F1F3F4", fontcolor="#202124"]; inoculate agar
[Label="Inoculate Agar Plate\n(Swab)", fillcolor="#F1F3F4",
fontcolor="#202124"]; apply disk [label="Apply Amphotericin B Disk",
fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubate
[Llabel="Incubate\n(35°C, 24-72h)", fillcolor="#FBBCO5",
fontcolor="#202124"]; measure zone [label="Measure Zone of Inhibition
(mm)", shape=parallelogram, fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges prep inoculum -> inoculate agar; inoculate agar ->
apply disk; apply disk -> incubate; incubate -> measure zone; }

Disk Diffusion Workflow.

Protocol 4: Gradient Diffusion Method (Etest)

This method uses a plastic strip with a predefined gradient of Amphotericin B.
1. Materials:

o RPMI agar plates.[10]

e Amphotericin B Etest strips.
o Sterile swabs.

¢ Incubator (35°C).

2. Procedure:

e Prepare the inoculum and inoculate the RPMI agar plate as described for the disk diffusion
method.

o Allow the plate to dry.

o Aseptically apply the Etest strip to the agar surface.

e Incubate at 35°C for 24-48 hours.
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3. Reading the MIC:

¢ An elliptical zone of inhibition will form around the strip.
e The MIC is read at the point where the edge of the inhibition ellipse intersects the MIC scale
on the strip. For Amphotericin B, the endpoint is 100% growth inhibition.[22][23]

Click to download full resolution via product page

// Node Definitions prep inoculum [label="Prepare Inoculum\n(0.5
McFarland)", fillcolor="#F1F3F4", fontcolor="#202124"]; inoculate agar
[Llabel="Inoculate RPMI Agar Plate\n(Swab)", fillcolor="#F1F3F4",
fontcolor="#202124"]; apply strip [label="Apply Amphotericin B Etest
Strip", fillcolor="#4285F4", fontcolor="#FFFFFF"]; incubate
[label="Incubate\n(35°C, 24-48h)", fillcolor="#FBBCO5",
fontcolor="#202124"]; read mic [label="Read MIC at Ellipse
Intersection (ug/mL)", shape=parallelogram, fillcolor="#34A853",
fontcolor="#FFFFFF"];

// Edges prep inoculum -> inoculate agar; inoculate agar ->
apply strip; apply strip -> incubate; incubate -> read mic; }

Gradient Diffusion (Etest) Workflow.

Interpretation of Results

The interpretation of MIC values for Amphotericin B can be complex as clinical breakpoints are
not as well-defined as for other antifungal agents. The European Committee on Antimicrobial
Susceptibility Testing (EUCAST) has proposed species-specific breakpoints for Candida
species, with an MIC of <1 pg/mL considered susceptible and >1 pug/mL as resistant.[24][25]
For Aspergillus species, epidemiological cutoff values (ECVs) are often used to distinguish
wild-type from non-wild-type isolates.

Conclusion

Standardized in vitro susceptibility testing of Amphotericin B is crucial for patient management
and drug development. The broth microdilution method remains the reference standard,
providing quantitative and reproducible MIC values. Agar-based methods like disk diffusion and
Etest offer practical alternatives for routine clinical laboratories. Adherence to established
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protocols and the use of appropriate quality control measures are essential for generating
reliable and comparable data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1.jidc.org [jidc.org]
e 2. academic.oup.com [academic.oup.com]
¢ 3. researchgate.net [researchgate.net]

e 4. In vitro antifungal susceptibility testing of Candida blood isolates and evaluation of the E-
test method - PubMed [pubmed.ncbi.nim.nih.gov]

¢ 5. mdpi.com [mdpi.com]

¢ 6. Susceptibility of Aspergillus strains from culture collections to amphotericin B and
itraconazole - PubMed [pubmed.ncbi.nim.nih.gov]

e 7. mjpath.org.my [mjpath.org.my]
e 8. scispace.com [scispace.com]
¢ 9. academic.oup.com [academic.oup.com]

¢ 10. In vitro antifungal susceptibilities of Candida species to liposomal amphotericin B,
determined using CLSI broth microdilution, and amphotericin B deoxycholate, measured
using the Etest - PMC [pmc.ncbi.nlm.nih.gov]

e 11. Quality control guidelines for National Committee for Clinical Laboratory Standards
recommended broth macrodilution testing of amphotericin B, fluconazole, and flucytosine -
PMC [pmc.ncbi.nim.nih.gov]

e 12. Quality Control Guidelines for Amphotericin B, Itraconazole, Posaconazole, and
Voriconazole Disk Diffusion Susceptibility Tests with Nonsupplemented Mueller-Hinton Agar
(CLSI M51-A Document) for Nondermatophyte Filamentous Fungi - PMC
[pmc.ncbi.nim.nih.gov]

¢ 13. Quality control and reference guidelines for CLSI broth microdilution susceptibility
method (M 38-A document) for amphotericin B, itraconazole, posaconazole, and

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/product/b15723088?utm_src=pdf-custom-synthesis#bc-rfq
https://jidc.org/index.php/journal/article/download/38484360/3290/198205
https://academic.oup.com/mmy/article/51/1/53/976235
https://www.researchgate.net/figure/MIC-90-values-and-MIC-ranges-mg-ml-1-of-amphotericin-B-fluconazole-itraconazole_tbl1_50988858
https://pubmed.ncbi.nlm.nih.gov/15599465/
https://pubmed.ncbi.nlm.nih.gov/15599465/
https://www.mdpi.com/2309-608X/8/2/115
https://pubmed.ncbi.nlm.nih.gov/9630411/
https://pubmed.ncbi.nlm.nih.gov/9630411/
https://www.mjpath.org.my/2024/v46n1/aspergillus.pdf
https://scispace.com/pdf/in-vitro-susceptibility-of-aspergillus-spp-isolates-to-2p75zp25dk.pdf
https://academic.oup.com/jac/article/44/4/553/671687
https://pmc.ncbi.nlm.nih.gov/articles/PMC5797943/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5797943/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5797943/
https://pmc.ncbi.nlm.nih.gov/articles/PMC228113/
https://pmc.ncbi.nlm.nih.gov/articles/PMC228113/
https://pmc.ncbi.nlm.nih.gov/articles/PMC228113/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3147863/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3147863/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3147863/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3147863/
https://pubmed.ncbi.nlm.nih.gov/16207990/
https://pubmed.ncbi.nlm.nih.gov/16207990/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15723088?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

voriconazole - PubMed [pubmed.ncbi.nim.nih.gov]
e 14. researchportal.ukhsa.gov.uk [researchportal.ukhsa.gov.uk]

e 15. Wild-Type MIC Distributions and Epidemiological Cutoff Values for Amphotericin B,
Flucytosine, and Itraconazole and Candida spp. as Determined by CLSI Broth Microdilution -
PMC [pmc.ncbi.nim.nih.gov]

e 16. MIC Distributions and Evaluation of Fungicidal Activity for Amphotericin B, Itraconazole,
Voriconazole, Posaconazole and Caspofungin and 20 Species of Pathogenic Filamentous
Fungi Determined Using the CLSI Broth Microdilution Method [mdpi.com]

e 17.journals.asm.org [journals.asm.org]

o 18. Comparative Analysis of Disc Diffusion and E-test with Broth Micro-dilution for
Susceptibility Testing of Clinical Candida Isolates Against Amphotericin B, Fluconazole,
Voriconazole and Caspofungin - PMC [pmc.ncbi.nim.nih.gov]

e 19. JCDR - Amphotericin B, Antifungal susceptibility, Aspergillus,Broth-micro-dilution,
Caspofungin, Disk diffusion, E-test, Voriconazole [jcdr.net]

e 20. microxpress.in [microxpress.in]
e 21. journals.asm.org [journals.asm.org]

e 22. Improved Detection of Amphotericin B-Resistant Isolates of Candida lusitaniae by Etest -
PMC [pmc.ncbi.nim.nih.gov]

e 23. Antifungal Susceptibility Testing of Yeasts using Gradient Diffusion Strips | Fungal
Diseases | CDC [cdc.gov]

e 24. EUCAST technical note on Amphotericin B - PubMed [pubmed.ncbi.nlm.nih.gov]

o 25. [PDF] EUCAST technical note on Amphotericin B. | Semantic Scholar
[semanticscholar.org]

¢ To cite this document: BenchChem. [Application Notes and Protocols for In Vitro
Susceptibility Testing of Amphotericin B]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15723088/docs#application-notes-and-protocols-for-
in-vitro-susceptibility-testing-of-amphotericin-b]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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BE“GH@ Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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